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Compound of Interest

Compound Name: Lithium phenylacetylide

Cat. No.: B1226569

CAS Number: 4440-01-1

This guide provides an in-depth overview of lithium phenylacetylide, a critical reagent in
organic synthesis. Tailored for researchers, scientists, and professionals in drug development,
this document details its chemical properties, molecular structure, and common experimental
protocols.

Core Chemical and Physical Properties

Lithium phenylacetylide is an organolithium compound valued for its role as a strong
nucleophile and base. It is primarily utilized to introduce the phenylethynyl group into a variety
of molecular scaffolds.[1] It is commercially available, often as a solution in tetrahydrofuran
(THF).[2]

Quantitative Data Summary

The following table summarizes key quantitative data for lithium phenylacetylide for easy
reference and comparison.
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Property Value Source
CAS Number 4440-01-1 [LI2]031[41[5]116]
Molecular Formula CsHsLi [31[41[6]
Molecular Weight 108.07 g/mol [2]
Colorless to pale yellow
Appearance ] } [3]
solid/crystalline powder
Melting Point 70-74 °C [3]
) 0.91 g/mL at 25 °C (for 1.0 M
Density o [1][2]
solution in THF)
_ -17 °C (1.4 °F) (for 1.0 M
Flash Point o [2]
solution in THF)
B Soluble in non-polar solvents
Solubility [3]

such as ether and benzene.

Molecular Structure

Lithium phenylacetylide consists of a lithium cation (Li*) and a phenylacetylide anion

(CeHsC=C~). The ionic bond between the lithium and the terminal acetylenic carbon is a key

feature of its reactivity.

Caption: Molecular structure of lithium phenylacetylide.

Experimental Protocols

A common and efficient method for the preparation of lithium phenylacetylide involves the

deprotonation of phenylacetylene with an organolithium base, typically n-butyllithium (n-BulLi).

Synthesis of Lithium Phenylacetylide from

Phenylacetylene

Objective: To prepare a solution of lithium phenylacetylide for use in subsequent reactions.
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Materials:

Phenylacetylene

e n-Butyllithium (n-BuLi) in hexanes

e Anhydrous tetrahydrofuran (THF)

e Anhydrous solvent for quenching (e.g., saturated aqueous ammonium chloride)

» Nitrogen or Argon gas for inert atmosphere

e Dry glassware

Procedure:

Under an inert atmosphere (nitrogen or argon), a solution of phenylacetylene in anhydrous
tetrahydrofuran is prepared in a flame-dried flask.

e The solution is cooled to a low temperature, typically -20 °C to -78 °C, using a suitable
cooling bath.[5]

e A solution of n-butyllithium in hexanes is added dropwise to the stirred phenylacetylene
solution.[5]

e The reaction mixture is stirred at the same low temperature for a period of time, for instance,
40 minutes, to ensure complete formation of the lithium phenylacetylide.[5] This results in
a solution of lithio-phenylacetylene.[5]

Reaction Scheme:
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Caption: Workflow for the synthesis of lithium phenylacetylide.

General Protocol for Reaction with Electrophiles

Lithium phenylacetylide is a potent nucleophile that readily reacts with a wide range of
electrophiles. A general procedure for such a reaction is outlined below.

Procedure:

e The freshly prepared solution of lithium phenylacetylide is maintained at a low temperature
(e.g., -78 °C).

e A solution of the electrophile in an anhydrous solvent (e.g., THF) is added dropwise to the
stirred lithium phenylacetylide solution.

e The reaction mixture is stirred at the low temperature for a specified time, for example, 2
hours, to allow for complete reaction.[5]

e The reaction is then quenched by the addition of a suitable reagent, such as a saturated
agueous solution of ammonium chloride.[5]

e The product is subsequently extracted from the aqueous layer using an organic solvent (e.g.,
ethyl acetate), dried, and purified, typically by column chromatography.[5]

This versatile reagent is instrumental in the construction of complex organic molecules, finding
applications in the synthesis of pharmaceuticals, natural products, and advanced materials.
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Proper handling under inert and anhydrous conditions is crucial for its successful application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Lithium Phenylacetylide: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1226569#lithium-phenylacetylide-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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